Cas no 94-74-6 (MCPA)

Dimethyltetrachloride is a phenoxyacetic acid selective hormone herbicide, which can damage the transport tissue of dicotyledonous plants, interfere with growth and development, distort stems and leaves, expand and thicken stems or crack< Br>
MCPA structure
MCPA structure
Product Name:MCPA
CAS No:94-74-6
Molecular Formula:C9H9ClO3
Molecular Weight:200.618962049484
MDL:MFCD00004306
CID:3048460
PubChem ID:7204

MCPA Properties

Names and Identifiers

    • 2-(4-Chloro-2-methylphenoxy)acetic acid
    • (4-Chloro-2-methylphenoxy)acetic Acid
    • 2-METHYL-4-CHLOROPHENOXYACETIC ACID
    • 4-chloro-o-tolyloxyacetic acid
    • Agroxon
    • Agroxone
    • Bordermaster
    • Chiptox
    • MCPA
    • metaxon
    • phenoxic acid
    • Zelan
    • Rhomene
    • Linormone
    • Raphone
    • Netazol
    • Hornotuho
    • Emcepan
    • Rhomenc
    • Mephanac
    • Krezone
    • Trasan
    • Rhonox
    • Anicon kombi
    • Herbicide M
    • Hedonal M
    • Dicopur-M
    • Okultin M
    • Hedarex M
    • Cornox-M
    • Anicon M
    • B-Selektonon M
    • Acetic acid, (4-chloro-2-methylphenoxy)-
    • Leuna M
    • 2,4-MCPA
    • Hormotuho
    • Leyspray
    • Shamrox
    • Ustinex
    • Vacate
    • Kilsem
    • Empal
    • Hedapur M 52
    • Vesako
    • 2-(4-Chloro-2-methylphenoxy)acetic acid (ACI)
    • Acetic acid, (4-chloro-2-methylphenoxy)- (9CI)
    • Acetic acid, (4-chloro-o-toloxy)- (4CI)
    • Acetic acid, [(4-chloro-o-tolyl)oxy]- (8CI)
    • (2-Methyl-4-chlorophenoxy)acetic acid
    • 2M-4Ch
    • 2M2Kh
    • 2M4Kh
    • [(4-Chloro-o-tolyl)oxy]acetic acid
    • Agritox
    • Agritox 50
    • Chipton
    • CMPA
    • Dicopur M
    • Hormoneste
    • MCP
    • MCP (herbicide)
    • MCPA (acid)
    • MCPA (herbicide)
    • Mecaphar
    • Methoxone
    • NSC 2351
    • SAN 75
    • 2-Methyl-4-chlorophenoxyaceticacid
    • MDL: MFCD00004306
    • InChIKey: WHKUVVPPKQRRBV-UHFFFAOYSA-N
    • Inchi: 1S/C9H9ClO3/c1-6-4-7(10)2-3-8(6)13-5-9(11)12/h2-4H,5H2,1H3,(H,11,12)
    • SMILES: O=C(COC1C(C)=CC(Cl)=CC=1)O

Computed Properties

  • Exact Mass: 200.02400
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Rotatable Bond Count: 3
  • Monoisotopic Mass: 200.024022
  • Heavy Atom Count: 13
  • Complexity: 184
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 2.6
  • Tautomer Count: nothing
  • Surface Charge: 0
  • Topological Polar Surface Area: 46.5

Experimental Properties

  • LogP: 2.11180
  • PSA: 46.53000
  • Merck: 5764
  • Refractive Index: 1.5230 (estimate)
  • Boiling Point: 288.02°C (rough estimate)
  • Melting Point: 114-118 °C (lit.)
  • Flash Point: 2 °C
  • FEMA: 2909
  • Solubility: water: insoluble(lit.)
  • Color/Form: Colorless and odorless crystals.
  • Solubility: Poorly soluble in water, easily soluble in most organic solvents.
  • Density: 1.2799 (rough estimate)

MCPA Security Information

MCPA Customs Data

  • HS CODE:2918990022
  • Customs Data:

    China Customs Code:

    2918990022

    Overview:

    2918990022. 2nail4chlorine\2nail4Chloropropionic acid, etc. [including refined2nail4Chloropropionic acid]. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:S(Import and Export Pesticide Registration Certificate). Minimum tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Regulatory conditions:

    S.Import and Export Pesticide Registration Certificate

    Summary:

    2918990022 2-(4-chloro-2-methylphenoxy)acetic acid.supervision conditions:s(import or export registration certificate for pesticides).VAT:17.0%.tax rebate rate:9.0%.MFN tarrif:6.5%.general tariff:30.0%

MCPA Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P005VQP-250mg
Aceticacid, 2-(4-chloro-2-methylphenoxy)-
94-74-6 98%(HPLC)powder
250mg
$45.00 2024-04-19
Aaron
AR005VZ1-250mg
Aceticacid, 2-(4-chloro-2-methylphenoxy)-
94-74-6 95%
250mg
$52.00 2025-01-23
abcr
AB139815-25 g
(4-Chloro-2-methylphenoxy)acetic acid, 95%; .
94-74-6 95%
25 g
€63.00 2023-07-20
Apollo Scientific
BIM1010-25g
4-Chloro-2-methylphenoxyacetic acid
94-74-6 98%
25g
£20.00 2025-02-19
Enamine
EN300-16931-0.05g
2-(4-chloro-2-methylphenoxy)acetic acid
94-74-6 95%
0.05g
$19.0 2023-09-20
eNovation Chemicals LLC
K44441-25g
2-Methyl-4-chlorophenoxyaceticacid
94-74-6 97%
25g
$200 2022-10-16
Key Organics Ltd
KS-5262-1MG
MCPA
94-74-6 >97%
1mg
£36.00 2025-02-08
MedChemExpress
HY-B0859-10mM*1mLinDMSO
MCPA
94-74-6 98.95%
10mM*1mLinDMSO
¥550 2023-07-26
TRC
C369470-100mg
(4-Chloro-2-methylphenoxy)acetic Acid
94-74-6
100mg
$ 75.00 2023-04-18
BAI LING WEI Technology Co., Ltd.
M-8150S-A-09-1mL
MCPA acid,2.0 mg/mL in MeOH
94-74-6 2.0 mg/mL in MeOH
1mL
¥ 232

MCPA Synthesis

Synthetic Circuit 1

Reaction Conditions
1.1 Reagents: Sodium methoxide ;  65 °C
1.2 Reagents: Methanol ;  65 °C
1.3 Reagents: Sodium methoxide Solvents: Water ;  1.5 h, neutralized, 65 °C
Reference
Preparation method of chipton (2-methyl-4-chlorophenoxy acetic acid) from sodium o-methylphenol and its application in herbicide
, China, , ,

Synthetic Circuit 2

Reaction Conditions
1.1 Reagents: Potassium carbonate ;  4 h, 120 °C; 120 °C → rt
1.2 Reagents: Thionyl chloride Catalysts: tert-Butyl methyl sulfide ,  Iron chloride (FeCl3) ;  0.5 h, 40 °C
1.3 Reagents: Hydrochloric acid Solvents: Water ;  4 h, 70 °C
Reference
Method for preparing phenoxy carboxylic acid-type weedicide
, World Intellectual Property Organization, , ,

Synthetic Circuit 3

Reaction Conditions
1.1 Reagents: Potassium carbonate Solvents: Toluene ;  120 °C; 0.5 h, 120 °C
1.2 Reagents: Thionyl chloride Catalysts: tert-Butyl methyl sulfide ,  Iron chloride (FeCl3) ;  40 °C; 0.5 h, 40 °C
1.3 Reagents: Hydrochloric acid Solvents: Water ;  4 h, 70 °C
Reference
Preparation of phenoxycarboxylic acid derivatives as herbicides
, World Intellectual Property Organization, , ,

Synthetic Circuit 4

Reaction Conditions
1.1 Reagents: Oxygen Catalysts: Palladium Solvents: Water ;  1 MPa, 70 °C
Reference
Method for preparing chlorophenoxycarboxylic acid
, China, , ,

Synthetic Circuit 5

Reaction Conditions
1.1 Reagents: Dodecylbenzenesulfonic acid Catalysts: Hydrochloric acid ;  1.5 h, rt → 150 °C
Reference
Method for preparing chlorophenoxy carboxylic acid-type weedicide
, China, , ,

Synthetic Circuit 6

Reaction Conditions
1.1 Reagents: Hydrochloric acid Solvents: Water ;  4 h, 70 °C
Reference
Method for preparing phenoxycarboxylic acid-type weedicide
, China, , ,

Synthetic Circuit 7

Reaction Conditions
1.1 Reagents: Sodium hydroxide Solvents: Water ;  rt → 135 °C; 7 h, 135 °C
1.2 Reagents: Hydrochloric acid Solvents: Water ;  acidified
Reference
Synthetic method of phenoxycarboxylic acid herbicide crude drug
, China, , ,

Synthetic Circuit 8

Reaction Conditions
1.1 Reagents: Hydrochloric acid Solvents: Water ;  4 h, 70 °C
Reference
Preparation method of phenoxy carboxylic acid herbicide
, World Intellectual Property Organization, , ,

Synthetic Circuit 9

Reaction Conditions
1.1 Reagents: Aluminum chloride ,  Hydrochloric acid Solvents: Water ;  rt → 150 °C; 3 h, 150 °C
Reference
Method for preparation of chlorophenoxycarboxylic acid as herbicide
, China, , ,

Synthetic Circuit 10

Reaction Conditions
1.1 Reagents: Hydrogen peroxide ,  Chlorine Solvents: 1,2-Dichloroethane ,  Water ;  75 °C; 1 h, 75 °C
Reference
Method for synthesizing chlorophenoxyacetic acid or chlorophenol
, China, , ,

Synthetic Circuit 11

Reaction Conditions
1.1 Reagents: Sulfuryl chloride Catalysts: Aluminum Solvents: Diethyl ether ;  4 h, reflux
Reference
Tris(2-hydroxyethyl)ammonium 4-halo-2-methylphenoxyacetates (halocresacins)
Voronkov, M. G.; Belousova, L. I.; Grigor'eva, O. Yu.; Vlasova, N. N., Russian Journal of Organic Chemistry, 2014, 50(12), 1763-1766

Synthetic Circuit 12

Reaction Conditions
1.1 Reagents: Sulfuryl chloride Catalysts: Aluminum Solvents: Diethyl ether ;  4 h, rt → reflux
Reference
Method of producing triethanolamine 2-methyl-4-halophenoxyacetates (4-halocresacins)
, Russian Federation, , ,

Synthetic Circuit 13

Reaction Conditions
1.1 Reagents: o-Cresol ,  Hydrochloric acid ,  Sodium hypochlorite Catalysts: 2-(Dimethylamino)-N,N-dimethylpropanamide Solvents: Water
Reference
A method for preparing (4-chloro-2-methylphenoxy)alkanoic acids
, World Intellectual Property Organization, , ,

Synthetic Circuit 14

Reaction Conditions
1.1 Reagents: Ozone Solvents: Water ;  12 h, 120 °C
1.2 Reagents: Sulfuryl chloride Catalysts: Formamide ;  120 °C → 80 °C; 80 °C; 2 - 5 h, 80 °C
Reference
Method for preparing phenoxycarboxylic acid derivatives
, China, , ,

Synthetic Circuit 15

Reaction Conditions
1.1 Reagents: Sodium hydroxide Solvents: Cyclohexane ,  Xylene ;  rt → 10 °C; 10 - 20 °C
1.2 Catalysts: Trimethylammonium chloride ;  20 °C → 115 °C; 115 °C → 25 °C
1.3 Reagents: Sodium hypochlorite ;  25 - 35 °C; 3 - 7 h, 25 - 35 °C
1.4 Reagents: Hydrochloric acid Solvents: Water ;  50 - 80 °C; 0.5 - 2 h, 50 - 80 °C
Reference
Preparation of 2-methyl-4-chlorophenoxyacetic acid
, China, , ,

Synthetic Circuit 16

Reaction Conditions
1.1 Reagents: Trifluoroacetic acid Solvents: Dichloromethane ;  overnight, rt
Reference
Cycloalkylamine derivatives and related compounds as inhibitors of integrated stress response pathway and their preparation
, World Intellectual Property Organization, , ,

Synthetic Circuit 17

Reaction Conditions
1.1 Reagents: Acetamide ,  Sodium hydroxide ,  Hydrochloric acid ,  Sodium hypochlorite Solvents: Water ;  pH 6 - 9, 25 °C
Reference
Selective chlorination method to benzene derivatives
, China, , ,

MCPA Raw materials

MCPA Preparation Products

MCPA Suppliers

TIAN MEN HENG CHANG HUA GONG Co., Ltd.
Audited Supplier Audited Supplier
(CAS:94-74-6)
MR./MRS.:LEI JING LI
Phone:15102714773
Email:1178380033@qq.com
Shanghai Jixiang Biotechnology Co.,Ltd
Audited Supplier Audited Supplier
(CAS:94-74-6)
MR./MRS.:ZHU JING LI
Phone:17651674962
Email:710378061@qq.com
GUANG DONG WENG JIANG HUA XUE SHI JI Co., Ltd.
Audited Supplier Audited Supplier
(CAS:94-74-6)
MR./MRS.:LUO XUE YUN
Phone:13927875076
Email:3007432263@qq.com
Shanghai Aladdin Biochemical Technology Co., Ltd
Audited Supplier Audited Supplier
(CAS:94-74-6)
MR./MRS.:A LA DING
Phone:
Email:anhua.mao@aladdin-e.com
Shanghai Acmec Biochemical Co.,Ltd
Audited Supplier Audited Supplier
(CAS:94-74-6)
MR./MRS.:JI ZHI SHI JI
Phone:18117592386
Email:3007522982@qq.com

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